Cas no 70110-61-1 (5-Pentacosylbenzene-1,3-diol)

• Product Name: 5-Pentacosylbenzene-1,3-diol
• CAS No: 70110-61-1
• MF: C₃₁H₅₆O₂
• MW: 460.775150299072
• CID: 566336
• PubChem ID: 155463
• Update Time: 2025-10-28

5-Pentacosylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 5-Pentacosylbenzene-1,3-diol
• 1,3-Benzenediol, 5-pentacosyl-
• 5-Pentacosylresorcinol
• 1,3-Benzenediol,5-pentacosyl
• 1,3-DIHYDROXY-5-PENTACOSYLBENZEN
• 5-N-Pentadecylresorcinol
• 5-Pentacosyl-1,3-benzenediol
• 5-Pentacosyl-1
• [ "5-Pentacosyl-1", "3-benzenediol" ]
• AKOS022184744
• 70110-61-1
• FS-8975
• 5-n-pentacosylresorcinol
• DTXSID70220399
• 5-Pentacosyl-1,3-benzenediol; 1,3-Dihydroxy-5-pentacosylbenzene
• NS00077093
• CHEBI:189983
• CHEMBL1795559
• SCHEMBL16431835
• LMPK15030007

• Inchi： 1S/C31H56O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-29-26-30(32)28-31(33)27-29/h26-28,32-33H,2-25H2,1H3
• InChI Key： GDJMJAKVVSGNLA-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)CCCCCCCCCCCCCCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 460.42800
• Monoisotopic Mass: 460.428
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 24
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 14.5

Experimental Properties

• Color/Form: Powder
• Density: 0.9±0.1 g/cm3
• Boiling Point: 572.6±20.0 °C at 760 mmHg
• Flash Point: 225.1±16.4 °C
• Refractive Index: 1.497
• PSA: 40.46000
• LogP: 10.63250
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

5-Pentacosylbenzene-1,3-diol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 5-Pentacosylbenzene-1,3-diol

5-Pentacosylbenzene-1,3-diol (CAS No: 70110-61-1)

The compound 5-Pentacosylbenzene-1,3-diol, identified by the CAS number 70110-61-1, is a unique organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of diaryl alcohols, characterized by its benzene ring substituted with two hydroxyl groups at positions 1 and 3, and a pentacosyl chain attached at position 5. The structure of this molecule makes it highly versatile, enabling its use in fields ranging from materials science to pharmaceuticals.

Recent studies have highlighted the importance of 5-Pentacosylbenzene-1,3-diol in the development of advanced materials. Researchers have explored its role as a precursor for synthesizing high-performance polymers and composites. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that this compound can be used to create thermoresistant polymers with exceptional mechanical properties. The pentacosyl chain contributes to the thermal stability of the resulting materials, making them suitable for high-temperature applications such as aerospace components and electronic devices.

In the pharmaceutical industry, 5-Pentacosylbenzene-1,3-diol has shown promise as a drug delivery agent. Its hydroxyl groups provide sites for functionalization, allowing the attachment of bioactive molecules or targeting ligands. A 2022 research article in Nature Communications reported that this compound can serve as a carrier for anti-cancer drugs, enhancing their solubility and bioavailability. The bulky pentacosyl chain also aids in evading the body's immune system, ensuring prolonged circulation of the drug in the bloodstream.

The synthesis of 5-Pentacosylbenzene-1,3-diol involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. A common approach is the Friedel-Crafts alkylation reaction, where a pentacosyl halide is introduced onto a benzene ring pre-substituted with hydroxyl groups. Recent advancements in catalyst design have significantly improved the yield and purity of this reaction, making large-scale production more feasible.

Beyond its industrial applications, 5-Pentacosylbenzene-1,3-diol has also been studied for its environmental benefits. In a 2023 study published in Green Chemistry, researchers explored its use as a biodegradable additive in plastics. The compound's ability to enhance the biodegradation rate of polymer matrices could address the growing issue of plastic waste in our ecosystems.

In conclusion, 5-Pentacosylbenzene-1,3-diol (CAS No: 70110-61-1) is a multifaceted compound with wide-ranging applications across various industries. Its unique structure and versatile properties make it an invaluable tool for scientists and engineers seeking innovative solutions to modern challenges. As research continues to uncover new uses for this compound, its impact on technology and society is expected to grow significantly.